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Compound of Interest

Compound Name: Gadolinium(III) acetate hydrate

Cat. No.: B1140833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gadolinium(III) acetate hydrate, a coordination compound of significant interest in medical

imaging and materials science, presents a nuanced challenge in the precise determination of

its molecular weight. This is primarily due to its hygroscopic nature and the variable number of

water molecules present in its crystal structure. This technical guide provides an in-depth

analysis of the molecular weight of gadolinium(III) acetate hydrate, offering clarity on its

different forms and a detailed protocol for its empirical determination.

Understanding the Variability in Molecular Weight
The chemical formula for gadolinium(III) acetate is Gd(CH₃CO₂)₃. However, it is most

commonly available as a hydrate, denoted as Gd(CH₃CO₂)₃ · xH₂O, where 'x' represents a

variable number of water molecules. This variation in hydration level directly impacts the

molecular weight of the compound. Commercially available gadolinium(III) acetate hydrate is

often found as a tetrahydrate (x=4), but other hydrated forms exist, and the exact water content

can be influenced by manufacturing processes and storage conditions.

Tabulated Molecular Weight Data
For clarity and ease of comparison, the molecular weights of various forms of gadolinium(III)

acetate are summarized in the table below. These values are calculated based on the atomic
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weights of their constituent elements.

Compound Form Chemical Formula Molecular Weight ( g/mol )

Anhydrous Gd(C₂H₃O₂)₃ 334.38[1][2]

Monohydrate Gd(C₂H₃O₂)₃ · H₂O 352.40[3]

Dihydrate Gd(C₂H₃O₂)₃ · 2H₂O 370.41

Trihydrate Gd(C₂H₃O₂)₃ · 3H₂O 388.43

Tetrahydrate Gd(C₂H₃O₂)₃ · 4H₂O 406.44[4]

Note: The molecular weights for the dihydrate and trihydrate forms are calculated for illustrative

purposes, as the tetrahydrate is the more commonly cited hydrated form.

Experimental Determination of Molecular Weight
Given the variability in hydration, the precise molecular weight of a specific batch of

gadolinium(III) acetate hydrate must be determined experimentally. Thermogravimetric

Analysis (TGA) is a standard and effective method for this purpose.

Thermogravimetric Analysis (TGA) Protocol
Objective: To determine the water content and, consequently, the accurate molecular weight of

a given sample of gadolinium(III) acetate hydrate.

Materials:

Gadolinium(III) acetate hydrate sample

Thermogravimetric Analyzer (TGA)

High-purity inert gas (e.g., Nitrogen or Argon)

Microbalance

Procedure:
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Sample Preparation: Accurately weigh approximately 5-10 mg of the gadolinium(III) acetate
hydrate sample using a microbalance. Record the initial mass (m_initial).

TGA Instrument Setup:

Place the weighed sample in a tared TGA pan (typically alumina or platinum).

Place the pan in the TGA furnace.

Purge the furnace with an inert gas at a constant flow rate (e.g., 20-50 mL/min) to prevent

oxidative degradation.

Thermal Program:

Equilibrate the sample at a starting temperature of 30 °C.

Heat the sample at a controlled rate, typically 10 °C/min, to a final temperature of

approximately 200-250 °C. This temperature is sufficient to drive off the water of hydration

without decomposing the anhydrous gadolinium(III) acetate.

Data Analysis:

Record the mass loss as a function of temperature. The TGA thermogram will show a

distinct step-wise mass loss corresponding to the dehydration process.

Determine the mass of the water lost (m_water) from the thermogram. This is the

difference between the initial mass and the mass of the anhydrous residue (m_final).

Calculate the percentage of water content: % H₂O = (m_water / m_initial) * 100

Determine the number of water molecules (x) per formula unit of gadolinium(III) acetate: x

= (m_water / Molecular Weight of H₂O) / ((m_final) / Molecular Weight of Gd(C₂H₃O₂)₃)

Calculate the experimental molecular weight of the hydrate: Experimental MW = Molecular

Weight of Gd(C₂H₃O₂)₃ + (x * Molecular Weight of H₂O)

Logical Workflow and Signaling Pathways
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To visualize the logical process of determining the molecular weight and the relationship

between the different forms of gadolinium(III) acetate, the following diagrams are provided.
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Caption: Experimental workflow for determining the molecular weight of gadolinium(III)
acetate hydrate.
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Caption: Logical relationship for calculating the molecular weight of a hydrated salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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